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Compound of Interest

Compound Name: AZ13824374

Cat. No.: B10827932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of AZ13824374,

a potent and selective inhibitor of the ATAD2 bromodomain, in in vitro assays.[1][2][3][4] The

information is intended to guide researchers in accurately preparing and utilizing this

compound for cancer research and drug development.

Compound Information and Solubility
AZ13824374 is a small molecule inhibitor that targets the acetyl-lysine binding site of the

ATAD2 bromodomain, thereby disrupting chromatin interactions and gene transcription.[1] It

has demonstrated antiproliferative activity in various cancer cell lines, particularly in breast

cancer models.[1][3][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for AZ13824374.
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Parameter Value Source

Molecular Weight 562.69 g/mol [5]

CAS Number 3040082-19-4 [1][5]

pIC50 (HCT116 cells) 6.9 [1]

pIC50 (NanoBRET assay) 6.2 [5]

pIC50 (FRET assay) 8.2 [5]

Cellular Inhibition pIC50 6.9 [5]

Max Solubility in DMSO 56.27 mg/mL (100 mM) [5]

Max Solubility in Ethanol 56.27 mg/mL (100 mM) [5]

In Vitro Activity Range 0.01 - 10 µM [1]

Experimental Protocols
Preparation of AZ13824374 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AZ13824374 in Dimethyl

Sulfoxide (DMSO).

Materials:

AZ13824374 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing the Compound: Accurately weigh the desired amount of AZ13824374 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.63 mg of the compound

(Mass = Molarity x Volume x Molecular Weight).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

AZ13824374 powder. For a 10 mM solution, if you weighed 5.63 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Visually

inspect the solution to ensure no solid particles remain. Gentle warming (e.g., in a 37°C

water bath) may be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[1] Always seal containers tightly

to protect from moisture and light.[1]

In Vitro Cell Proliferation Assay Protocol
This protocol outlines a general procedure for assessing the antiproliferative effects of

AZ13824374 on cancer cell lines using a colorimetric assay like MTT or a fluorescence-based

assay like CyQUANT.

Materials:

Cancer cell line of interest (e.g., EVSA-T, SK-BR-3, T-47D, MDA-MB-468 breast cancer

cells)[1]

Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and

1% penicillin-streptomycin)

96-well cell culture plates

AZ13824374 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)
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Cell proliferation assay reagent (e.g., MTT, XTT, or CyQUANT)

Plate reader (spectrophotometer or fluorometer)

Procedure:

Cell Seeding:

Culture the selected cancer cell line to ~80% confluency.

Trypsinize and resuspend the cells in fresh complete medium.

Count the cells and adjust the density to the desired concentration (e.g., 2,000 - 5,000

cells per well).

Seed 100 µL of the cell suspension into each well of a 96-well plate.

Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

Compound Treatment:

Prepare a serial dilution of the AZ13824374 stock solution in complete cell culture medium

to achieve the desired final concentrations (e.g., from 0.01 µM to 10 µM).[1] Remember to

include a vehicle control (medium with the same final concentration of DMSO as the

highest drug concentration).

Carefully remove the medium from the wells and add 100 µL of the medium containing the

different concentrations of AZ13824374 or the vehicle control.

Incubate the plate for the desired duration of the experiment (e.g., 14-21 days for long-

term proliferation assays as cited, or shorter durations like 72 hours for standard

cytotoxicity assays).[1]

Assessment of Cell Viability:

At the end of the incubation period, follow the manufacturer's instructions for the chosen

cell proliferation assay.
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For an MTT assay, this typically involves adding the MTT reagent, incubating for a few

hours, and then adding a solubilizing agent before reading the absorbance.

Data Analysis:

Measure the absorbance or fluorescence using a plate reader at the appropriate

wavelength.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the results as a dose-response curve and determine the IC50 value (the

concentration of the compound that inhibits cell growth by 50%).

Visualizations
Signaling Pathway of ATAD2 Inhibition
The following diagram illustrates the proposed mechanism of action of AZ13824374. By

inhibiting the ATAD2 bromodomain, it disrupts the interaction with acetylated histones, leading

to altered gene expression and subsequent effects on cancer cell proliferation through

pathways like Rb/E2F-cMyc and Hedgehog signaling.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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